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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing CY5.5-COOH chloride, a
near-infrared (NIR) fluorescent dye, for live cell imaging. This document outlines the dye's
properties, offers detailed protocols for cell labeling and imaging, and presents applications in
tracking dynamic cellular processes.

Introduction to CY5.5-COOH Chloride

CY5.5-COOH chloride is a bright and photostable cyanine dye that fluoresces in the near-
infrared spectrum. Its carboxylic acid chloride functional group allows for covalent labeling of
primary and secondary amines on the surface of live cells, enabling robust and long-term
tracking. The NIR emission profile of CY5.5 minimizes autofluorescence from biological
samples, leading to a high signal-to-noise ratio, which is advantageous for sensitive detection
in live cell imaging and in vivo studies.

Key Properties and Characteristics

The spectral and physical properties of CY5.5-COOH chloride are summarized below,
providing essential information for designing imaging experiments.
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Property Value Reference
Excitation Maximum (Aex) ~675 nm

Emission Maximum (Aem) ~694 nm

Molecular Weight 619.2 g/mol [1]
Solubility Soluble in organic solvents

(e.g., DMSO, DMF)

Reactive Group

Carboxylic Acid Chloride

Reactivity

Reacts with primary and

secondary amines

Applications in Live Cell Imaging

The ability to covalently label cell surface proteins makes CY5.5-COOH chloride a versatile

tool for various live-cell imaging applications, including:

o Cell Tracking and Migration Studies: Labeled cells can be monitored over time to study their

movement in response to stimuli, which is critical in cancer research and immunology.

e Endocytosis and Membrane Trafficking: By labeling the plasma membrane, the

internalization and subsequent trafficking of membrane components can be visualized and

guantified.

 In Vivo Imaging: The NIR fluorescence of CY5.5 allows for deep tissue penetration, making it

suitable for tracking labeled cells in small animal models.

Experimental Protocols

The following protocols provide a starting point for using CY5.5-COOH chloride in live cell

imaging. Optimization may be required for specific cell types and experimental conditions.

Protocol 1: Live Cell Surface Labeling

This protocol describes the general procedure for labeling the surface of live cells with CY5.5-

COOH chloride.
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Materials:

e CY5.5-COOH chloride

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Live cells in culture

e Phosphate-Buffered Saline (PBS), sterile

o Complete cell culture medium

e Microcentrifuge tubes

e Imaging-compatible plates or dishes (e.g., glass-bottom dishes)
Procedure:

e Prepare a Stock Solution: Dissolve CY5.5-COOH chloride in anhydrous DMSO to a stock
concentration of 1-10 mM. Store the stock solution at -20°C, protected from light and
moisture.

o Cell Preparation: Culture cells to the desired confluency (typically 70-80%) in an imaging-
compatible vessel.

e Prepare Labeling Solution: On the day of the experiment, dilute the CY5.5-COOH chloride
stock solution in sterile PBS or serum-free medium to the desired final concentration (e.g., 1-
10 uM). It is recommended to perform a concentration titration to determine the optimal
concentration for your cell type.

e Cell Labeling:
o Wash the cells twice with warm, sterile PBS to remove any residual serum.

o Add the labeling solution to the cells and incubate for 15-30 minutes at 37°C, protected
from light. The optimal incubation time may vary depending on the cell type.

e Washing:
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o Aspirate the labeling solution.
o Wash the cells three times with warm, sterile PBS to remove any unbound dye.

o Add fresh, pre-warmed complete cell culture medium to the cells.

e Imaging: Proceed with live cell imaging using a fluorescence microscope equipped with
appropriate filters for CY5.5 (Excitation: ~675 nm, Emission: ~694 nm).

Application Example 1: Tracking Cell Migration

This protocol outlines a workflow for a 2D cell migration assay using cells labeled with CY5.5-
COOH chloride.

Experimental Workflow:
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Cell Preparation & Labeling
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Quantify cell migration rate
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Caption: Workflow for a 2D cell migration assay.
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Quantitative Data Presentation:

The rate of cell migration can be quantified by measuring the change in the cell-free area over
time.

Time (hours) Area of Cell-Free Region Area of Cell-Free Region
(um?) - Control (um?) - Treatment
0 500,000 500,000
2 450,000 480,000
4 380,000 450,000
6 290,000 410,000
8 180,000 360,000
12 50,000 280,000

Application Example 2: Visualizing Endocytosis

This protocol details how to use CY5.5-COOH chloride to label the cell surface and visualize
the process of endocytosis.

Experimental Workflow:
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Cell Surface Labeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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